Cas no 1000686-04-3 (4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 1000686-04-3
• MF: C₄H₆N₆
• MW: 138.130638599396
• MDL: MFCD24457293
• CID: 5242389
• PubChem ID: 59646776
• Update Time: 2025-05-19

4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole

• MDL： MFCD24457293
• Inchi： 1S/C4H6N6/c1-10-3-4(7-9-10)2-6-8-5/h3H,2H2,1H3
• InChI Key： VZSCJYRGPSFYPR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN=[N+]=[N-])N=N1

Computed Properties

• Exact Mass: 138.06539422g/mol
• Monoisotopic Mass: 138.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole

Introduction to 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole (CAS No. 1000686-04-3)

4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole (CAS No. 1000686-04-3) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the triazole class, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of both an azide group and a methyl substituent in its molecular structure endows it with distinctive reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole consists of a triazole ring substituted with a methyl group at the 1-position and an azidomethyl group at the 4-position. This configuration allows for versatile chemical transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions, which are pivotal in modern synthetic methodologies. The azide functionality, in particular, has been extensively studied for its potential in medicinal chemistry due to its ability to participate in bioconjugation reactions and serve as a precursor for other pharmacologically active compounds.

In recent years, 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole has found applications in the development of novel therapeutic agents. One notable area of research involves its use as a building block in the synthesis of protease inhibitors, which are critical for treating various diseases such as cancer and infectious disorders. The triazole ring's stability and the reactivity of the azide group make it an ideal candidate for designing molecules that can selectively interact with target enzymes. For instance, studies have demonstrated its utility in generating enzyme-inhibiting derivatives that exhibit potent activity against pathogenic organisms.

Moreover, the compound has been explored in the context of bioconjugation chemistry, where it serves as a linker to attach biomolecules such as antibodies or peptides to drug candidates. This approach enhances the pharmacokinetic properties of therapeutic agents by improving their solubility and targeting specificity. The azidomethyl moiety facilitates such conjugations through click chemistry reactions like the copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted method in medicinal chemistry for constructing biaryl structures or incorporating functional groups into biomolecules.

Recent advancements in drug discovery have highlighted the role of 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole in generating proteostasis-modulating agents. These compounds aim to regulate the balance of proteins within cells by targeting mechanisms such as protein degradation or translation inhibition. The structural features of this triazole derivative enable it to interact with molecular chaperones or proteases, thereby modulating protein folding and stability. Such interactions are particularly relevant in neurodegenerative diseases where protein misfolding is a key pathological feature.

The synthetic versatility of 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole also extends to its role as a precursor in fluorescent probes for cellular imaging. The incorporation of azido groups into probe molecules allows for post-synthetic modifications that enhance their sensitivity and selectivity. Researchers have leveraged this compound to develop probes that can detect specific biological markers or track dynamic processes within living cells. These tools are invaluable for understanding disease mechanisms at the molecular level and for evaluating drug efficacy.

In addition to its pharmaceutical applications, 4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole has been utilized in material science, particularly in the synthesis of advanced polymers and coatings. The triazole ring contributes to thermal stability and mechanical strength when incorporated into polymer backbones. Furthermore, the azide group can be used to introduce functional layers or cross-linking agents that improve material properties such as adhesion or durability.

The chemical reactivity of this compound also makes it useful in organic synthesis, where it serves as a versatile intermediate for constructing complex heterocyclic frameworks. For example, it can be transformed into other nitrogen-containing heterocycles through cyclization or functional group interconversions. Such transformations are essential for accessing novel scaffolds with potential biological activity.

From an environmental perspective,4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole plays a role in sustainable chemistry by enabling efficient synthetic routes that minimize waste and energy consumption. Its participation in catalytic processes aligns with green chemistry principles by promoting atom economy and reducing reliance on hazardous reagents.

In conclusion,4-(Azidomethyl)-1-methyl-1H-1,2,3-triazole (CAS No. 1000686-04-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from drug development to material science, underscoring its importance as a chemical building block in contemporary research efforts.